2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride
Overview
Description
“2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride” is a chemical compound with the CAS Number: 1955493-26-1 . It has a molecular weight of 217.65 and its IUPAC name is 2-amino-2-(4-(hydroxymethyl)phenyl)acetic acid hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11NO3.ClH/c10-8(9(12)13)7-3-1-6(5-11)2-4-7;/h1-4,8,11H,5,10H2,(H,12,13);1H . This code provides a specific string of characters that describes the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other specific physical and chemical properties like density, boiling point, and melting point are not available in the sources I found.Mechanism of Action
Mode of Action
Based on its structure, it may undergo nucleophilic attack and deprotonation reactions .
Biochemical Pathways
It’s possible that it may participate in reactions at the benzylic position .
Action Environment
Environmental factors such as temperature, pH, and presence of other molecules could potentially influence the action, efficacy, and stability of 2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride . .
Advantages and Limitations for Lab Experiments
2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride has the advantage of being a prodrug that is converted to norepinephrine in the body, which allows for more precise control of the levels of norepinephrine. However, its use in lab experiments may be limited by its relatively short half-life and the need for specialized equipment to measure its effects on blood pressure and other physiological parameters.
Future Directions
Future research on 2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride may focus on its use in the treatment of other conditions that are associated with autonomic dysfunction, such as diabetic neuropathy and postural tachycardia syndrome. It may also be studied for its potential use in the treatment of cognitive impairment and other neurological disorders. Additionally, further research may be conducted to optimize the synthesis of this compound and improve its pharmacokinetic properties.
Scientific Research Applications
2-Amino-2-[4-(hydroxymethyl)phenyl]acetic acid hydrochloride has been extensively studied for its use in the treatment of orthostatic hypotension, a condition characterized by a sudden drop in blood pressure upon standing. It has been shown to increase blood pressure and improve symptoms such as dizziness, lightheadedness, and fainting in patients with this condition.
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H315, H319, and H335 . These codes indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
2-amino-2-[4-(hydroxymethyl)phenyl]acetic acid;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3.ClH/c10-8(9(12)13)7-3-1-6(5-11)2-4-7;/h1-4,8,11H,5,10H2,(H,12,13);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWEOABXIEXPGGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CO)C(C(=O)O)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.